Carbonothioic acid, O-(1-chloroethyl) S-ethyl ester
Overview
Description
Carbonothioic acid, O-(1-chloroethyl) S-ethyl ester, commonly known as ethyl chlorothioformate (ECT), is an organic compound widely used in chemical synthesis. It is a clear, colorless liquid with a pungent odor and has a molecular formula of C4H7ClOS. ECT is a versatile reagent that can be used in a variety of reactions, including the synthesis of esters, amides, and thioesters. In
Mechanism of Action
The mechanism of action of Carbonothioic acid, O-(1-chloroethyl) S-ethyl ester involves the formation of an intermediate, which reacts with the desired substrate to form the final product. This compound can act as a carbonylating agent, which allows for the synthesis of esters and amides. It can also act as a thiolating agent, which allows for the synthesis of thioesters.
Biochemical and Physiological Effects:
This compound is a highly reactive compound that can cause severe skin and eye irritation. It is also toxic when ingested or inhaled. This compound can cause respiratory distress, pulmonary edema, and other respiratory problems. In addition, this compound can cause liver and kidney damage, as well as neurological effects.
Advantages and Limitations for Lab Experiments
Carbonothioic acid, O-(1-chloroethyl) S-ethyl ester is a versatile reagent that can be used in a variety of reactions. It is also relatively inexpensive and easy to obtain. However, this compound is highly reactive and toxic, which requires careful handling and disposal. In addition, this compound can react with water and other common lab reagents, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of Carbonothioic acid, O-(1-chloroethyl) S-ethyl ester in chemical synthesis. One area of research is the development of new methods for the synthesis of peptides and proteins using this compound. Another area of research is the use of this compound in the synthesis of new pharmaceuticals and agrochemicals. Finally, there is potential for the use of this compound in the development of new materials, such as polymers and coatings.
Conclusion:
In conclusion, this compound is a versatile reagent that has many applications in chemical synthesis. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. While this compound is a useful reagent, its toxicity and reactivity require careful handling and disposal. Further research is needed to explore the potential of this compound in new areas of chemical synthesis.
Scientific Research Applications
Carbonothioic acid, O-(1-chloroethyl) S-ethyl ester is widely used in chemical synthesis due to its versatility as a reagent. It can be used in the synthesis of esters, amides, and thioesters. This compound is also used in the preparation of peptides and proteins, as well as in the synthesis of pharmaceuticals and agrochemicals. In addition, this compound is used in the production of dyes, perfumes, and other fine chemicals.
properties
IUPAC Name |
1-chloroethyl ethylsulfanylformate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9ClO2S/c1-3-9-5(7)8-4(2)6/h4H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFLARCIYCUHQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC(=O)OC(C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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